2-cyclopropyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
Description
“2-Cyclopropyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane” is also known as "Cyclopropylboronic Acid Pinacol Ester" . It has an empirical formula of C9H17BO2 .
Synthesis Analysis
While specific synthesis methods for “2-cyclopropyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile” were not found, “4,4,5,5-Tetramethyl-1,3,2-dioxaborolane” can be used for borylation at the benzylic C-H bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate .Molecular Structure Analysis
The molecular weight of “2-Cyclopropyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane” is 168.04 g/mol . The SMILES string isCC1(C)OB(OC1(C)C)C2CC2 . Chemical Reactions Analysis
“4,4,5,5-Tetramethyl-1,3,2-dioxaborolane” can be used for hydroboration of alkyl or aryl alkynes and alkenes in the presence of transition metal catalysts .Physical And Chemical Properties Analysis
The refractive index of “2-Cyclopropyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane” is 1.433 . It has a boiling point of 146 °C and a density of 0.922 g/mL at 25 °C .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-cyclopropyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile involves the reaction of 2-cyclopropyl-6-iodobenzonitrile with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst.", "Starting Materials": [ "2-cyclopropyl-6-iodobenzonitrile", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Palladium catalyst" ], "Reaction": [ "Step 1: 2-cyclopropyl-6-iodobenzonitrile is reacted with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst.", "Step 2: The reaction mixture is heated under reflux for several hours.", "Step 3: The resulting product is purified by column chromatography to yield 2-cyclopropyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile." ] } | |
CAS RN |
2223031-64-7 |
Product Name |
2-cyclopropyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile |
Molecular Formula |
C16H20BNO2 |
Molecular Weight |
269.1 |
Purity |
95 |
Origin of Product |
United States |
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